Cas no 258-31-1 (Hexacene, Technical Grade)

• Product Name: Hexacene, Technical Grade
• CAS No: 258-31-1
• Molecular Formula: C₂₆H₁₆
• Molecular Weight: 328.40524
• CID: 257164

Hexacene, Technical Grade Properties

Names and Identifiers

• Hexacene
• Hexacene, Technical Grade

• InChIKey： QSQIGGCOCHABAP-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H16/c1-2-6-18-10-22-14-26-16-24-12-20-8-4-3-7-19(20)11-23(24)15-25(26)13-21(22)9-17(18)5-1/h1-16H
• SMILES： C1C2C(=CC3C(C=2)=CC2C(=CC4C(C=2)=CC2C(=CC=CC=2)C=4)C=3)C=CC=1

Computed Properties

• Exact Mass: 328.12528
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Heavy Atom Count: 26
• Complexity: 418
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.2
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 0
• Refractive Index: 1.8430 (estimate)
• Boiling Point: 401.15°C (rough estimate)
• Melting Point: 380°C
• Solubility: Insuluble (4.3E-8 g/L) (25 ºC),
• Density: 1.263±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenes